Cas no 1172255-33-2 (1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide)

1-(4-Fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide is a fluorinated pyrazole-thiazole hybrid compound designed for targeted biological applications. Its structure features dual 4-fluorophenyl moieties and a 4-methylthiazol-2-yl carboxamide group, conferring enhanced metabolic stability and membrane permeability. The strategic fluorine substitutions improve binding affinity to specific molecular targets while maintaining favorable pharmacokinetic properties. The compound's pyrazole core serves as a versatile scaffold for selective interactions with enzymatic active sites, particularly in kinase inhibition studies. Its thiazole carboxamide moiety contributes to hydrogen bonding potential and structural rigidity. This molecular architecture demonstrates optimized lipophilicity (clogP ~3.2) and moderate molecular weight (~426.4 g/mol), making it suitable for preclinical investigation in therapeutic areas requiring selective modulation of protein-protein interactions. The compound exhibits promising in vitro stability across pH ranges (2-8) and shows reduced susceptibility to first-pass metabolism due to its fluorinated design.
1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide structure
1172255-33-2 structure
Product Name:1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide
CAS No:1172255-33-2
MF:C21H16F2N4O2S
MW:426.439149856567
CID:6575583
Update Time:2025-07-02

1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide
    • 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(4-methyl-1,3-thiazol-2-yl)pyrazole-3-carboxamide
    • Inchi: 1S/C21H16F2N4O2S/c1-13-12-30-21(24-13)25-20(28)19-18(29-11-14-2-4-15(22)5-3-14)10-27(26-19)17-8-6-16(23)7-9-17/h2-10,12H,11H2,1H3,(H,24,25,28)
    • InChI Key: XPWDLMAUQPCGHZ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(F)C=C2)C=C(OCC2=CC=C(F)C=C2)C(C(NC2=NC(C)=CS2)=O)=N1

1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide Pricemore >>

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1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide Related Literature

Additional information on 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide

Comprehensive Overview of 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1172255-33-2)

The compound 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1172255-33-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, featuring a pyrazole core substituted with fluorophenyl groups and a thiazole moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the key features of this compound is its dual fluorophenyl substitution, which enhances its lipophilicity and potential bioavailability. The presence of fluorine atoms is known to improve metabolic stability and binding affinity, making it a valuable scaffold for targeting specific biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for novel therapeutics in oncology and inflammatory diseases. The 4-methyl-1,3-thiazol-2-yl group further contributes to its versatility, as thiazole derivatives are widely explored for their pharmacological properties.

In recent years, the scientific community has shown increasing interest in small-molecule modulators like 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide. This aligns with the broader trend of exploring targeted therapies and precision medicine. Searches for terms such as "fluorophenyl derivatives in drug design" and "thiazole-based therapeutics" have surged, reflecting the compound's relevance in contemporary research. Its CAS No. 1172255-33-2 is frequently queried in academic databases, underscoring its importance in chemical and pharmacological studies.

The synthesis of this compound involves multi-step organic reactions, including pyrazole formation and amide coupling, which are well-documented in the literature. Its crystalline form and solubility profile have been characterized to facilitate further research. Additionally, computational studies have predicted its molecular docking potential, suggesting interactions with various protein targets. These attributes make it a compelling subject for both experimental and theoretical investigations.

From an industrial perspective, 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide is often discussed in the context of intellectual property and patent filings. Its structural novelty positions it as a candidate for proprietary drug development, with several pharmaceutical companies exploring its therapeutic potential. The compound's mechanism of action and structure-activity relationship (SAR) are active areas of research, driven by the need for more effective and safer medications.

In conclusion, 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1172255-33-2) represents a fascinating intersection of chemistry and biology. Its unique properties and potential applications make it a standout molecule in modern scientific inquiry. As research progresses, it is likely to play a pivotal role in advancing our understanding of molecular therapeutics and drug design.

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